N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine;oxalic acid

• IUPAC Name: N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine;oxalic acid
• InChI: InChI=1S/C14H21Cl2NO.C2H2O4/c1-3-11(2)17-9-4-5-10-18-13-8-6-7-12(15)14(13)16;3-1(4)2(5)6/h6-8,11,17H,3-5,9-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: MCDSPFRIRFBQTG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCCCCOC1=C(C(=CC=C1)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H23Cl2NO5
• Molecular Weight: 380.3 g/mol

Description

N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine; oxalic acid is a complex organic compound that combines an amine group with a dichlorophenoxy moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine typically involves the reaction of 2,3-dichlorophenol with butylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with target molecules, while the dichlorophenoxy moiety can interact with hydrophobic regions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenoxyacetic acid: A widely used herbicide with similar structural features.

Butylamine derivatives: Compounds with similar amine groups but different substituents.

Uniqueness

N-butan-2-yl-4-(2,3-dichlorophenoxy)butan-1-amine is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties